Cas no 1806769-45-8 (3-Methoxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-carboxylic acid)

• Product Name: 3-Methoxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-carboxylic acid
• CAS No: 1806769-45-8
• MF: C₉H₅F₆NO₄
• MW: 305.130723714828
• CID: 4813324
• Update Time: 2025-08-05

3-Methoxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Methoxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-carboxylic acid

• Inchi： 1S/C9H5F6NO4/c1-19-4-2-3(7(17)18)6(20-9(13,14)15)16-5(4)8(10,11)12/h2H,1H3,(H,17,18)
• InChI Key： FXSLUAQGPUKINI-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC(C(=O)O)=C(N=1)OC(F)(F)F)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 357
• XLogP3: 2.8
• Topological Polar Surface Area: 68.6

Additional information on 3-Methoxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-carboxylic acid

3-Methoxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-carboxylic acid: A Comprehensive Overview

3-Methoxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-carboxylic acid, with the CAS number 1806769-45-8, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and agrochemicals. This compound belongs to the class of pyridine carboxylic acids, which are known for their versatile applications in drug discovery and pest control. The structure of this compound is characterized by a pyridine ring substituted with a methoxy group at position 3, a trifluoromethoxy group at position 6, and a trifluoromethyl group at position 2, along with a carboxylic acid moiety at position 5.

The presence of multiple fluorinated substituents in this compound contributes to its unique physicochemical properties. Fluorine atoms, being highly electronegative, significantly influence the electronic environment of the molecule, enhancing its stability and bioavailability. Recent studies have highlighted the potential of such fluorinated pyridine derivatives as inhibitors of various enzymes involved in metabolic pathways. For instance, research published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against histone deacetylases (HDACs), which are key targets in cancer therapy.

In addition to its medicinal applications, 3-Methoxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-carboxylic acid has shown promise in agrochemical research. Its ability to inhibit acetylcholinesterase (AChE), an enzyme crucial for nerve signal transmission in insects, makes it a potential candidate for developing new-generation pesticides. Field trials conducted in collaboration with agricultural research institutions have indicated that this compound demonstrates selective toxicity towards agricultural pests while exhibiting low toxicity to non-target species.

The synthesis of this compound involves a multi-step process that includes nucleophilic aromatic substitution and subsequent fluorination steps. Researchers have optimized these steps to achieve high yields and purity levels, ensuring its suitability for both laboratory and industrial applications. The use of microwave-assisted synthesis techniques has further enhanced the efficiency of its production process, making it more accessible for large-scale manufacturing.

From an environmental perspective, the biodegradability and ecological impact of 3-Methoxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-carboxylic acid have been extensively studied. Results from recent toxicity studies indicate that it undergoes rapid degradation under aerobic conditions, minimizing its persistence in the environment. This aligns with global efforts to develop sustainable agrochemicals and pharmaceuticals that reduce ecological footprints.

In conclusion, 3-Methoxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-carboxylic acid represents a cutting-edge molecule with diverse applications across multiple industries. Its unique structure, combined with advancements in synthetic methodologies and biological studies, positions it as a valuable asset in both therapeutic and agricultural sectors. As research continues to uncover new potentials for this compound, it is poised to play a pivotal role in addressing challenges in human health and food security.